1-(2,5-dimethoxyphenyl)-3-(4-methylbenzyl)-2,5-pyrrolidinedione

• IUPAC Name: 1-(2,5-dimethoxyphenyl)-3-[(4-methylphenyl)methyl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C20H21NO4/c1-13-4-6-14(7-5-13)10-15-11-19(22)21(20(15)23)17-12-16(24-2)8-9-18(17)25-3/h4-9,12,15H,10-11H2,1-3H3
• InChI Key: IKMHFUDDPUIBSJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC2CC(=O)N(C2=O)C3=C(C=CC(=C3)OC)OC
• Molecular Formula: C20H21NO4
• Molecular Weight: 339.4 g/mol

Description

1-(2,5-dimethoxyphenyl)-3-(4-methylbenzyl)-2,5-pyrrolidinedione, also known as methaqualone, is a sedative-hypnotic drug that was widely used in the 1960s and 1970s as a recreational drug and as a prescription medication for insomnia and anxiety. Methaqualone has a complex chemical structure and is synthesized through a multi-step process that involves several chemical reactions.

Mechanism of Action

Methaqualone works by enhancing the activity of gamma-aminobutyric acid (GABA), a neurotransmitter that inhibits the activity of neurons in the brain. Methaqualone binds to GABA receptors in the brain, which increases the activity of GABA and inhibits the activity of neurons, leading to sedation and relaxation.
Biochemical and Physiological Effects:
Methaqualone has several biochemical and physiological effects, including sedation, relaxation, muscle relaxation, decreased anxiety, and decreased pain sensitivity. Methaqualone has also been shown to have anti-convulsant properties, and has been used to treat epilepsy in some countries.

Advantages and Limitations for Lab Experiments

Methaqualone has several advantages for lab experiments, including its sedative-hypnotic properties, its ability to enhance the activity of GABA, and its use as a reference compound for developing new drugs. However, 1-(2,5-dimethoxyphenyl)-3-(4-methylbenzyl)-2,5-pyrrolidinedione also has several limitations for lab experiments, including its potential for abuse, its potential for addiction, and its potential for overdose.

Future Directions

There are several future directions related to 1-(2,5-dimethoxyphenyl)-3-(4-methylbenzyl)-2,5-pyrrolidinedione, including the development of new drugs with sedative-hypnotic properties, the study of the effects of 1-(2,5-dimethoxyphenyl)-3-(4-methylbenzyl)-2,5-pyrrolidinedione on the central nervous system, and the development of new treatments for epilepsy. Additionally, future research could focus on the potential therapeutic uses of 1-(2,5-dimethoxyphenyl)-3-(4-methylbenzyl)-2,5-pyrrolidinedione, such as its use as a muscle relaxant or as an anti-anxiety medication.

Synthesis Methods

Methaqualone is synthesized through a multi-step process that involves several chemical reactions. The first step in the synthesis of 1-(2,5-dimethoxyphenyl)-3-(4-methylbenzyl)-2,5-pyrrolidinedione is the reaction of 2,5-dimethoxyaniline with ethyl acetoacetate to form 2,5-dimethoxyphenyl-3-oxobutanoate. The second step involves the reduction of 2,5-dimethoxyphenyl-3-oxobutanoate with sodium borohydride to form 2,5-dimethoxyphenyl-3-hydroxybutanoate. The third step involves the reaction of 2,5-dimethoxyphenyl-3-hydroxybutanoate with methyl iodide to form 2,5-dimethoxyphenyl-3-methoxybutanoate. The final step involves the reaction of 2,5-dimethoxyphenyl-3-methoxybutanoate with 4-methylbenzylamine to form 1-(2,5-dimethoxyphenyl)-3-(4-methylbenzyl)-2,5-pyrrolidinedione.

Scientific Research Applications

Methaqualone has been used in scientific research for several purposes, including as a sedative-hypnotic drug, as a tool for studying the central nervous system, and as a reference compound for developing new drugs. Methaqualone has been shown to have sedative and hypnotic effects in animal models, and has been used to study the effects of sedative-hypnotic drugs on the central nervous system. Methaqualone has also been used as a reference compound for developing new drugs with sedative-hypnotic properties.